Cas no 1445796-18-8 (tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 1445796-18-8
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5291158
• PubChem ID: 89663023
• Update Time: 2026-03-10

tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-hydroxyethyl)-3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H25NO3/c1-10-9-14(7-5-11(10)6-8-15)12(16)17-13(2,3)4/h10-11,15H,5-9H2,1-4H3
• InChI Key： BOMZSQMBRKQRRT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCO)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate (CAS No. 1445796-18-8)

tert-butyl 4-(2-hydroxyethyl)-3-methylpiperazine-1-carboxylate (CAS No. 1445796-18-8) is a highly versatile piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its hydroxyethyl and tert-butyl carbamate functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the design of CNS-targeting agents and enzyme inhibitors.

In recent years, the demand for tert-butyl-protected piperidine derivatives has surged due to their applications in peptide mimetics and small-molecule therapeutics. Researchers frequently search for "CAS 1445796-18-8 solubility" or "synthetic routes for tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate," reflecting its importance in optimizing reaction yields and purification protocols. The compound's hydrophilic-lipophilic balance (HLB) also makes it a subject of interest for drug formulation studies.

From a green chemistry perspective, this compound aligns with trends toward sustainable synthesis. Queries like "eco-friendly preparation of 1445796-18-8" highlight the industry's focus on reducing hazardous byproducts. Its Boc-protecting group allows for mild deprotection conditions, minimizing energy consumption—a key consideration in modern process chemistry.

The structural modularity of tert-butyl 4-(2-hydroxyethyl)-3-methylpiperidine-1-carboxylate enables diverse derivatization, addressing trending topics such as "fragment-based drug design" and "scaffold hopping." Analytical techniques like HPLC-MS and NMR are commonly employed to verify its purity, as evidenced by searches for "1445796-18-8 analytical methods."

In conclusion, CAS No. 1445796-18-8 exemplifies the intersection of medicinal chemistry and industrial applicability. Its role in advancing targeted therapies and catalytic asymmetric synthesis ensures its relevance in both academic and commercial spheres, meeting the evolving needs of life sciences innovation.